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Compound of Interest

Compound Name: Methyl D-cysteinate hydrochloride

Cat. No.: B15598826

An In-depth Technical Guide to Methyl D-cysteinate hydrochloride

Introduction

Methyl D-cysteinate hydrochloride is the hydrochloride salt of the methyl ester of D-cysteine,
a non-proteinogenic amino acid. As a derivative of cysteine, it is utilized in various chemical
and pharmaceutical research contexts, including peptide synthesis and the development of
novel therapeutic agents.[1][2] This document provides a comprehensive overview of its
chemical structure, properties, synthesis, and known biological activities, tailored for
researchers and professionals in drug development.

Chemical Structure and Properties

Methyl D-cysteinate hydrochloride is a chiral molecule containing a primary amine, a methyl
ester, and a thiol group. The hydrochloride salt form enhances its stability and solubility in
agueous media.

Chemical Structure

Caption: Chemical structure of Methyl D-cysteinate hydrochloride.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Methyl D-cysteinate
hydrochloride.
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Property

Value

Reference(s)

CAS Number

70361-61-4

[3]4]

Molecular Formula

CaHoNO2S-HCI (or

[3]4]

C4H10CINO2S)

Molecular Weight 171.65 g/mol [41[5]
methyl (2S)-2-amino-3-

IUPAC Name sulfanylpropanoate;hydrochlori  [4]
de
White to almost white

Appearance .
crystalline powder

Melting Point 139-141 °C [2]
WHOHXJZQBJIXAKL-

INChl Key [4]
AENDTGMFSA-N
COC(=0)--INVALID-LINK--

SMILES
Cs.Cl

N Soluble in DMSO (Slightly),

Solubility , [61[7]
Methanol, Water (Slightly)
Hygroscopic, store in

Storage refrigerator under inert [2]
atmosphere

Synthesis

Methyl D-cysteinate hydrochloride can be prepared via Fischer esterification of D-cysteine

hydrochloride monohydrate using methanol in the presence of an acid catalyst. The following

protocol is adapted from a standard procedure for the L-enantiomer.[6]

Experimental Protocol: Synthesis of Methyl D-cysteinate

hydrochloride

Materials:
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D-cysteine hydrochloride monohydrate

Methanol (CH3OH), anhydrous

Thionyl chloride (SOCI2)

Dichloromethane (CHzCl2)

Anhydrous diethyl ether

Nitrogen gas supply

Ice bath

Round-bottomed flask and reflux condenser

Procedure:

Under a nitrogen atmosphere, slowly add thionyl chloride (SOCI2z) dropwise to anhydrous
methanol in a round-bottomed flask cooled in an ice bath. Caution: This reaction is
exothermic and releases HCI gas.

After the addition is complete, stir the solution at room temperature for approximately 1 hour
to ensure the formation of methanolic HCI.

Add D-cysteine hydrochloride monohydrate to the acidic methanol solution in portions.

Stir the resulting mixture at room temperature for 3 hours, then heat to reflux for 1 hour.

After the reaction is complete, remove the solvent and any volatile components by rotary
evaporation under reduced pressure.

Recrystallize the resulting crude residue from a methanol-dichloromethane or methanol-
diethyl ether solvent mixture to yield the final product as a white crystalline solid.[6][8]

Synthesis Workflow
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Start Materials:
D-Cysteine HCI-H20
Methanol, Thionyl Chloride

Step 1. Catalyst Preparation
Slowly add SOCI: to
chilled Methanol under N2

Step 2: Esterification
Add D-Cysteine HCI-Hz20
Stir at RT, then reflux

Reaction complete

Step 3: Workup
Remove solvent via
rotary evaporation

rude product

Step 4: Purification
Recrystallize from
Methanol/Dichloromethane

Final Product:
Methyl D-cysteinate hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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